2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide

• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)-N-[(E)-(5-nitrothiophen-2-yl)methylideneamino]acetamide
• InChI: InChI=1S/C13H9BrClN3O4S/c14-10-5-8(15)1-3-11(10)22-7-12(19)17-16-6-9-2-4-13(23-9)18(20)21/h1-6H,7H2,(H,17,19)/b16-6+
• InChI Key: VUBZUUSHDFIBJF-OMCISZLKSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Br)OCC(=O)NN=CC2=CC=C(S2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Br)OCC(=O)N/N=C/C2=CC=C(S2)[N+](=O)[O-]
• Molecular Formula: C13H9BrClN3O4S
• Molecular Weight: 418.65 g/mol

Description

2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide, also known as BCTN, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BCTN is a hydrazide derivative that has been synthesized through various methods, and its mechanism of action and biochemical effects have been studied extensively. In

Mechanism of Action

The mechanism of action of 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide involves the inhibition of various enzymes and pathways involved in cell growth and proliferation. 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide has also been reported to inhibit the expression of cyclin-dependent kinases (CDKs) and induce the expression of tumor suppressor genes, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide has been found to exhibit various biochemical and physiological effects. Studies have shown that 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the expression of anti-apoptotic proteins. 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide has also been reported to inhibit the migration and invasion of cancer cells by inhibiting the expression of matrix metalloproteinases (MMPs). Additionally, 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide has several advantages for lab experiments, including its high purity and yield, and its potential applications in cancer research. However, 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide also has some limitations, including its potential toxicity and the need for further studies to determine its efficacy and safety in vivo.

Future Directions

There are several future directions for the research and development of 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide. One direction is to further investigate its potential applications in cancer research, particularly in combination with other chemotherapy drugs. Another direction is to explore its potential applications in other areas, such as anti-inflammatory and antimicrobial therapies. Additionally, further studies are needed to determine the safety and efficacy of 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide in vivo, and to develop more efficient and cost-effective synthesis methods.
In conclusion, 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. Its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide has shown promising results in cancer research, and further studies are needed to determine its potential applications in other areas and its safety and efficacy in vivo.

Scientific Research Applications

2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide has been found to exhibit potential applications in scientific research, particularly in the field of cancer research. Studies have shown that 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide inhibits the growth of cancer cells by inducing apoptosis and inhibiting the cell cycle. 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide has also been found to exhibit anti-inflammatory and anti-tumor activities. Additionally, 2-(2-bromo-4-chlorophenoxy)-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide has been reported to exhibit antimicrobial activity against various bacteria and fungi.